Cas no 1270476-21-5 (1-3,5-bis(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-3,5-bis(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine
• CAS No: 1270476-21-5
• MF: C₁₀H₆F₉N
• MW: 311.146974086761
• CID: 4585239
• PubChem ID: 75360965
• Update Time: 2023-11-22

1-3,5-bis(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-bis(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-amine
• 1-[3,5-bis(trifluoromethyl)phenyl]-2,2,2-trifluoroethanamine
• N13099
• 1-3,5-bis(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C10H6F9N/c11-8(12,13)5-1-4(7(20)10(17,18)19)2-6(3-5)9(14,15)16/h1-3,7H,20H2
• InChI Key： GURRKOBWILKVPZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 3.7
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 181.1±40.0 °C at 760 mmHg
• Flash Point: 73.1±18.0 °C
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

1-3,5-bis(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)